Ethyl 4-(3-fluoro-4-methoxyphenyl)-2,4-dioxobutanoate

• IUPAC Name: ethyl 4-(3-fluoro-4-methoxyphenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C13H13FO5/c1-3-19-13(17)11(16)7-10(15)8-4-5-12(18-2)9(14)6-8/h4-6H,3,7H2,1-2H3
• InChI Key: OHKQPZYVYCOBDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC(=O)C1=CC(=C(C=C1)OC)F
• Molecular Formula: C13H13FO5
• Molecular Weight: 268.24 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex chemical reactions. For instance, the synthesis of thiophene derivatives, which are structurally similar, involves heterocyclization of various substrates. Another example is the synthesis of isoxazole clubbed 1,3,4-oxadiazole derivatives, which involves the reaction of 5-(3-fluoro-4-methoxyphenyl)isoxazole-3-carbohydrazide with different substituted benzoic/pyridinyl/indolyl acids.

Scientific Research Applications

Synthesis and Chemical Properties

• Stereoselective Intramolecular Wittig Reaction : Ethyl 4-aryl-2,4-dioxobutanoates undergo a stereoselective intramolecular Wittig reaction, forming cyclobutene derivatives, which in turn produce highly electron-deficient 1,3-dienes (Yavari & Samzadeh‐Kermani, 1998).

• Synthesis of Fluorinated Compounds : Ethyl (E,Z,E,E)-3,7-dimethyl-4-fluoro-9-(4-methoxy-2,3,6-trimethylphenyl)nonatetraenoate, synthesized from ethyl 4-fluoro analogues, shows significant potential for chemically induced skin papilloma regression in mice (Chan, Specian, & Pawson, 1982).

• Manganese-Mediated Synthesis of Cyclic Peroxides : In the presence of manganese compounds, ethyl 4-aryl-2,4-dioxobutanoates are used to yield cyclic peroxides (Qian et al., 1992).

• Synthesis of Pyrazine and Biphenyl Derivatives : Ethyl 4-aryl-2,4-dioxobutanoates react with diaminomaleonitrile and malononitrile to form pyrazine and biphenyl derivatives (Moloudi et al., 2018).

Biological and Medicinal Applications

• Antimicrobial and Antioxidant Studies : Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates show significant antibacterial and antifungal properties, as well as antioxidant potential (Raghavendra et al., 2016).

• Investigation of Antioxidant Properties : Some 4-hydroxycoumarin derivatives, including those with ethyl 4-(3-fluoro-4-methoxyphenyl)-2,4-dioxobutanoate, have been investigated for their antioxidant properties in vitro, showing promising results (Stanchev et al., 2009).

Safety and Hazards

The safety data sheet for 3-Fluoro-4-methylphenylboronic acid, a related compound, indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.